Cas no 911224-88-9 (tert-butyl (3R)-3-aminopentanoate)

• Product Name: tert-butyl (3R)-3-aminopentanoate
• CAS No: 911224-88-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5964350
• PubChem ID: 124575733
• Update Time: 2025-05-20

tert-butyl (3R)-3-aminopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-3-aminopentanoate
• 911224-88-9
• EN300-1067650

• Inchi： 1S/C9H19NO2/c1-5-7(10)6-8(11)12-9(2,3)4/h7H,5-6,10H2,1-4H3/t7-/m1/s1
• InChI Key： KLZKLOMEOUQHEO-SSDOTTSWSA-N
• SMILES： C(OC(C)(C)C)(=O)C[C@H](N)CC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 227.4±23.0 °C(Predicted)
• pka: 8.77±0.10(Predicted)

Additional information on tert-butyl (3R)-3-aminopentanoate

Professional Introduction to Tert-butyl (3R)-3-aminopentanoate (CAS No. 911224-88-9)

Tert-butyl (3R)-3-aminopentanoate, identified by its Chemical Abstracts Service number CAS No. 911224-88-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its tert-butyl and (3R)-3-aminopentanoate functional groups, has garnered attention due to its potential applications in pharmaceutical synthesis and biochemical studies.

The structure of tert-butyl (3R)-3-aminopentanoate consists of a tert-butyl group attached to a five-carbon chain with an amine functional group at the third carbon position. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The (3R) configuration indicates the stereochemical orientation of the amine group, which is crucial for its biological activity and interactions with other molecules.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of tert-butyl (3R)-3-aminopentanoate makes it a promising candidate for use in the synthesis of enantiomerically pure drugs. Enantiopure drugs are often more effective and have fewer side effects compared to racemic mixtures, as they interact more specifically with biological targets.

One of the most exciting areas of research involving tert-butyl (3R)-3-aminopentanoate is its potential role in the development of novel antibiotics. The tert-butyl group can enhance the lipophilicity of a molecule, making it more soluble in lipids and thus more easily transported across cell membranes. This property is particularly useful in designing compounds that can target bacterial cell walls or other critical structures within pathogens.

Moreover, the amine group in tert-butyl (3R)-3-aminopentanoate provides a site for further functionalization, allowing chemists to attach various pharmacophores or other functional groups that can enhance biological activity. This flexibility makes it a versatile building block for drug discovery efforts aimed at combating resistant bacterial strains and other infectious diseases.

Recent studies have also explored the use of tert-butyl (3R)-3-aminopentanoate in the development of chiral catalysts and ligands. Chiral catalysts are essential in asymmetric synthesis, where they help to produce enantiomerically pure compounds with high efficiency. The unique steric environment provided by the tert-butyl group can influence the selectivity and reactivity of these catalysts, making them valuable tools in synthetic organic chemistry.

The compound's stability under various reaction conditions is another key factor that contributes to its utility in synthetic applications. Tert-butyl (3R)-3-aminopentanoate has been shown to remain stable under a range of temperatures and pH conditions, making it suitable for use in both laboratory-scale reactions and large-scale industrial processes.

In conclusion, tert-butyl (3R)-3-aminopentanoate represents a significant advancement in the field of chemical and biomedical research. Its unique structural features, combined with its stability and reactivity, make it a valuable compound for pharmaceutical synthesis and biochemical studies. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.